Cas no 106645-31-2 (Cyclohexanecarboxylic acid, 2-amino-3-methyl-)

• Product Name: Cyclohexanecarboxylic acid, 2-amino-3-methyl-
• CAS No: 106645-31-2
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• CID: 1175990
• PubChem ID: 20196305
• Update Time: 2025-04-20

Cyclohexanecarboxylic acid, 2-amino-3-methyl- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylic acid, 2-amino-3-methyl-
• 2-amino-3-methylcyclohexane-1-carboxylic acid
• DTXSID30603422
• SCHEMBL10801935
• 2-amino-3-methylcyclohexanecarboxylic acid
• 106645-31-2

• Inchi： 1S/C8H15NO2/c1-5-3-2-4-6(7(5)9)8(10)11/h5-7H,2-4,9H2,1H3,(H,10,11)
• InChI Key： OBPLMAYWNWWLFV-UHFFFAOYSA-N
• SMILES： OC(C1CCCC(C)C1N)=O

Computed Properties

• Exact Mass: 157.11035
• Monoisotopic Mass: 157.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• PSA: 63.32

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives